Levofloxacin N-oxide Levofloxacin N-oxide Levofloxacin N-oxide is an inactive metabolite of the antibiotic levofloxacin. Levofloxacin N-oxide is also a degradation product of levofloxacin that is formed through exposure to daylight or hydrogen peroxide.
An impurity of Levofloxacin, which is as efficacious as or more efficacious than that with ciprofloxacin in systemic as well as pyelonephritis infections in mice.
Brand Name: Vulcanchem
CAS No.: 117678-38-3
VCID: VC0104380
InChI: InChI=1S/C18H20FN3O5/c1-10-9-27-17-14-11(16(23)12(18(24)25)8-21(10)14)7-13(19)15(17)20-3-5-22(2,26)6-4-20/h7-8,10H,3-6,9H2,1-2H3,(H,24,25)/t10-/m0/s1
SMILES: CC1COC2=C3N1C=C(C(=O)C3=CC(=C2N4CC[N+](CC4)(C)[O-])F)C(=O)O
Molecular Formula: C18H20FN3O5
Molecular Weight: 377.4 g/mol

Levofloxacin N-oxide

CAS No.: 117678-38-3

Impurities

Cat. No.: VC0104380

Molecular Formula: C18H20FN3O5

Molecular Weight: 377.4 g/mol

Purity: > 95%

* For research use only. Not for human or veterinary use.

Levofloxacin N-oxide - 117678-38-3

Description Levofloxacin N-oxide is an inactive metabolite of the antibiotic levofloxacin. Levofloxacin N-oxide is also a degradation product of levofloxacin that is formed through exposure to daylight or hydrogen peroxide.
An impurity of Levofloxacin, which is as efficacious as or more efficacious than that with ciprofloxacin in systemic as well as pyelonephritis infections in mice.
CAS No. 117678-38-3
Molecular Formula C18H20FN3O5
Molecular Weight 377.4 g/mol
IUPAC Name (2S)-7-fluoro-2-methyl-6-(4-methyl-4-oxidopiperazin-4-ium-1-yl)-10-oxo-4-oxa-1-azatricyclo[7.3.1.05,13]trideca-5(13),6,8,11-tetraene-11-carboxylic acid
Standard InChI InChI=1S/C18H20FN3O5/c1-10-9-27-17-14-11(16(23)12(18(24)25)8-21(10)14)7-13(19)15(17)20-3-5-22(2,26)6-4-20/h7-8,10H,3-6,9H2,1-2H3,(H,24,25)/t10-/m0/s1
Standard InChI Key MVLAUMUQGRQERL-JTQLQIEISA-N
Isomeric SMILES C[C@H]1COC2=C3N1C=C(C(=O)C3=CC(=C2N4CC[N+](CC4)(C)[O-])F)C(=O)O
SMILES CC1COC2=C3N1C=C(C(=O)C3=CC(=C2N4CC[N+](CC4)(C)[O-])F)C(=O)O
Canonical SMILES CC1COC2=C3N1C=C(C(=O)C3=CC(=C2N4CC[N+](CC4)(C)[O-])F)C(=O)O
Appearance White Solid to Pale Yellow Solid

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